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Compound of Interest

Compound Name: 2,5-Divinylpyridine

Cat. No.: B097761

Essential Safety and Handling Guide for 2,5-
Divinylpyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety, handling, and disposal protocols for 2,5-Divinylpyridine
(CAS: 16222-95-0). Adherence to these guidelines is essential for ensuring laboratory safety
and procedural integrity.

Immediate Safety and Hazard Information

2,5-Divinylpyridine is classified as a hazardous chemical, primarily causing skin and serious
eye irritation.[1][2] Due to its vinyl groups, it is prone to polymerization, which can be
accelerated by heat, light, or the absence of an inhibitor.[3] Inhalation of vapors should be
avoided, and all handling must be conducted in a well-ventilated area.[1][4]

Key Hazards:
 Skin Irritant: Causes skin irritation upon contact.[1][2]
» Serious Eye Irritant: Poses a significant risk of serious eye damage.[1][2]

o Polymerization: Can undergo hazardous polymerization.[3]
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« Inhalation: Vapors may be harmful if inhaled.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory for handling 2,5-Divinylpyridine. The required

equipment is detailed below.

PPE Category

Specification

Rationale & Citation

Hand Protection

Butyl Rubber or Polyvinyl
Alcohol (PVA) Gloves

Nitrile gloves are not
recommended for pyridine and
related compounds due to
poor chemical resistance. Butyl
rubber or PVA offer superior
protection.[2][5] Double gloving

is advised.

Eye Protection

Chemical safety goggles or a

full-face shield.

Protects against splashes and
vapors, which can cause
serious eye irritation. Must
comply with OSHA 29 CFR
1910.133 or EN166 standards.

[1](6]

Body Protection

Flame-retardant lab coat.
Chemical-resistant apron or

coveralls for larger quantities.

Provides a barrier against skin
contact and contamination of

personal clothing.[7][8]

Respiratory

Required when vapors cannot
be controlled by engineering

means (e.g., fume hood).

Use a NIOSH-approved
respirator with an organic

vapor cartridge.[7][8]

Operational Plan: Handling and Storage

Engineering Controls:

e Chemical Fume Hood: All weighing and handling of 2,5-Divinylpyridine must be performed

inside a certified chemical fume hood to minimize inhalation exposure.[1][2]
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o Safety Stations: Ensure that a safety shower and an eyewash station are readily accessible
and located within a 10-second travel distance from the handling area.[1][2]

Storage Protocol:

Location: Store in a cool, dry, well-ventilated area away from direct sunlight and sources of
ignition.[1][4]

Temperature: To prevent polymerization, refrigerated storage is recommended. For the
structurally similar divinylbenzene, storage below 32°C (90°F) is critical.[3][9]

Inhibitor: 2,5-Divinylpyridine is typically supplied with a polymerization inhibitor (e.g., tert-
butylcatechol). The effectiveness of this inhibitor depends on the presence of dissolved
oxygen. Do not store under an inert atmosphere (e.g., nitrogen), as this will render the
inhibitor ineffective.[1][9]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, strong bases,
acid anhydrides, and acid chlorides.[1]

Disposal Plan

Waste containing 2,5-Divinylpyridine is considered hazardous waste.

Containerization: Collect all waste materials (including contaminated gloves, absorbent
materials, and empty containers) in a dedicated, properly labeled, and sealed hazardous
waste container.[2]

Disposal Method: Do not dispose of down the drain or in regular trash.[9] The recommended
disposal method is incineration at a licensed hazardous waste facility.[10] Contact your
institution's Environmental Health & Safety (EHS) office for specific collection and disposal
procedures.

Quantitative Data Summary

The following table summarizes the known physical and chemical properties of 2,5-
Divinylpyridine. Note that some experimental data is limited, and computed values are
provided where necessary.
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Property Value Source
CAS Number 16222-95-0 [11]
Molecular Formula CoHoN [11]
Molecular Weight 131.17 g/mol [11]
Topological Polar Surface Area  12.9 A2 [11]

OSHA PEL: 5 ppm (8-hr TWA)
Occupational Exposure Limits NIOSH REL: 5 ppm (10-hr
(as Pyridine) TWA) ACGIH TLV: 1 ppm (8-hr
TWA)

[8l12]

Experimental Protocol: Polymerization of 2,5-
Divinylpyridine

The following is a representative protocol for the controlled polymerization of 2,5-
Divinylpyridine, adapted from relevant literature.[13] This procedure should only be performed
by trained personnel in a controlled laboratory setting.

Materials:

2,5-Divinylpyridine (DVP) monomer

Rare-earth metal catalyst (e.g., Sc(CH2SiMes)s3(THF)2)

Anhydrous toluene (solvent)

Schlenk line and glassware

Magnetic stirrer and stir bars

Nitrogen or Argon gas supply

Procedure:
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e Preparation: All glassware must be rigorously dried in an oven and cooled under a stream of
inert gas (Nitrogen or Argon). All manipulations are to be carried out using standard Schlenk
techniques to exclude air and moisture.

e Solvent and Monomer Preparation: Anhydrous toluene is used as the solvent. The 2,5-
Divinylpyridine monomer should be purified to remove inhibitors if required by the specific
reaction, typically by passing through a column of basic alumina.

e Reaction Setup: In a glovebox or under inert atmosphere, add the desired amount of rare-
earth catalyst to a Schlenk flask equipped with a magnetic stir bar.

e Initiation: Add anhydrous toluene to the flask to dissolve the catalyst.

o Polymerization: While stirring, inject the purified 2,5-Divinylpyridine monomer into the
catalyst solution. The reaction is typically carried out at room temperature.

e Monitoring: The progress of the polymerization can be monitored by techniques such as H
NMR spectroscopy by taking aliquots from the reaction mixture at different time intervals.

o Termination: Once the desired conversion is achieved, the polymerization is terminated by
exposing the reaction mixture to air or by adding a quenching agent like methanol.

« |solation: The resulting polymer is precipitated by pouring the reaction mixture into a non-
solvent (e.g., methanol or hexane). The polymer is then collected by filtration, washed, and
dried under vacuum.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 2,5-
Divinylpyridine, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 2,5-Divinylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scribd.com [scribd.com]

2. CAS 16222-95-0 MFCD01691885-2,5-DIETHENYL-PYRIDINE -LabNovo
[do.labnovo.com]

. 2-Vinylpyridine - Wikipedia [en.wikipedia.org]

. 2,5-divinylpyridine | CAS#:16222-95-0 | Chemsrc [chemsrc.com]

. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

. 2,6-Divinylpyridine | 1124-74-9 | Benchchem [benchchem.com]

. CAS N0.16222-95-0 | Pyridine,2,5-diethenyl- | chem960.com [m.chem960.com]

. skuld.com [skuld.com]

°
(] [00] ~ » (621 iy w

. scribd.com [scribd.com]

e 10. DIVINYL BENZENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

e 11. Pyridine, 2,5-diethenyl- | CO9HON | CID 167518 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. 2,5-divinylpyridine | 16222-95-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]

o 13. Regioselective, stereoselective, and living polymerization of divinyl pyridine monomers
using rare earth catalysts - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]

 To cite this document: BenchChem. [Personal protective equipment for handling 2,5-
Divinylpyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097761#personal-protective-equipment-for-handling-
2-5-divinylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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